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Compound of Interest

2-Chloro-4-pivalamidonicotinic
Compound Name: ]
acid

cat. No.: B1328135

To our valued audience of researchers, scientists, and drug development professionals:

Following a comprehensive and exhaustive search of scientific literature, patent databases,
and chemical supplier information, we must report that detailed technical information regarding
2-Chloro-4-pivalamidonicotinic acid (CAS No. 1021339-24-1) is not publicly available at this
time.

Our investigation sought to provide an in-depth technical guide encompassing synthesis
protocols, quantitative biological data, and mechanistic insights. However, the available
information is limited to basic chemical identifiers.

Summary of Available Data

While a comprehensive technical profile could not be constructed, the following basic
information has been verified:
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Property Value Source

2-Chloro-4-pivalamidonicotinic

IUPAC Name acid N/A
CAS Number 1021339-24-1 N/A
Molecular Formula C11H13CIN203 N/A
Molecular Weight 256.69 g/mol N/A

Discussion and Future Outlook

The absence of detailed public data on 2-Chloro-4-pivalamidonicotinic acid suggests that it
may be a novel compound, a specialized intermediate in a proprietary synthetic pathway, or a
molecule that has not yet been the subject of extensive academic or industrial research
publication.

For researchers interested in this molecule, the following avenues could be explored:

o Custom Synthesis: Chemical synthesis companies may be contracted to produce the
compound based on its structure. A potential, though unverified, synthetic route could involve
the acylation of a 4-amino-2-chloronicotinic acid derivative with pivaloyl chloride.

o De Novo Research: The lack of existing data presents an opportunity for original research
into the synthesis, characterization, and biological evaluation of this compound. Nicotinic
acid and its derivatives are known to possess a wide range of biological activities, and this
particular structure may hold untapped potential.

We regret that we are unable to provide the detailed technical guide as requested at this time.
We will continue to monitor the scientific landscape and will update this information should new
data become available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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